rac 4-Hydroxy-3-methoxyphenylethylene Glycol

• CAS No.: 534-82-7
• Product Name: rac 4-Hydroxy-3-methoxyphenylethylene Glycol
• Molecular Formula: C9H12O4
• Molecular Weight: 184.19 g/mol
• IUPAC Name: 1-(4-hydroxy-3-methoxyphenyl)ethane-1,2-diol
• Standard InChI: InChI=1S/C9H12O4/c1-13-9-4-6(8(12)5-10)2-3-7(9)11/h2-4,8,10-12H,5H2,1H3
• Standard InChIKey: FBWPWWWZWKPJFL-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)C(CO)O)O
• Canonical SMILES: COC1=C(C=CC(=C1)C(CO)O)O
• Physical Description: Solid
• Description: Vanylglycol, also known as MHPG or mopeg, belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. Vanylglycol is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Vanylglycol has been found in human brain and hypothalamus tissues, and has also been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Vanylglycol and pyrocatechol can be biosynthesized from 3, 4-dihydroxyphenylglycol and guaiacol; which is catalyzed by the enzyme catechol O-methyltransferase. In humans, vanylglycol is involved in the disulfiram action pathway and the tyrosine metabolism pathway. Vanylglycol is also involved in several metabolic disorders, some of which include tyrosinemia, transient, OF the newborn pathway, the alkaptonuria pathway, dopamine beta-hydroxylase deficiency, and the hawkinsinuria pathway. Outside of the human body, vanylglycol can be found in a number of food items such as rape, sweet marjoram, nance, and chinese water chestnut. This makes vanylglycol a potential biomarker for the consumption of these food products. Vanylglycol has been found to be associated with several diseases known as schizophrenia, cognitive disorders, hereditary spastic paraplegia, and epilepsy; vanylglycol has also been linked to the inborn metabolic disorders including sepiapterin reductase deficiency.; 3-Methoxy-4-hydroxyphenylethyleneglycol is a member of phenols and a member of methoxybenzenes.; Synthesized from endogenous epinephrine and norepinephrine in vivo. It is found in brain, blood, CSF, and urine, where its concentrations are used to measure catecholamine turnover.
• Synonyms: 4 Hydroxy 3 methoxyphenylethylene Glycol; 4 Hydroxy 3 methoxyphenylethyleneglycol; 4 Hydroxy 3 methoxyphenylglycol; 4-Hydroxy-3-methoxyphenylethylene Glycol; 4-Hydroxy-3-methoxyphenylethyleneglycol; 4-Hydroxy-3-methoxyphenylglycol; Hydroxymethoxyphenylglycol; Methoxyhydroxyphenylglycol; Methoxyhydroxyphenylglycol, (+)-Isomer; Methoxyhydroxyphenylglycol, (+-)-Isomer; Methoxyhydroxyphenylglycol, (-)-Isomer; MHPG; MOPEG; Vanylglycol
• PubChem Compound: 10805
• Last Modified: Nov 11 2021